Cas no 104907-38-2 (Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-)
104907-38-2 structure
Product Name:Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
CAS No:104907-38-2
MF:C17H13NO3
MW:279.290024518967
CID:183726
PubChem ID:184423
Update Time:2025-04-19
Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
- 2-[2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
- [2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
- AC1L4EVB
- AC1Q5VNS
- ACMC-20dji1
- AR-1A8745
- CTK4A3475
- KST-1A0691
- Benzeneacetic acid, 2-(3-phenyl-5-isoxazolyl)-
- DTXSID70146828
- 2-(2-(3-Phenylisoxazol-5-yl)phenyl)acetic acid
- 104907-38-2
-
- Inchi: 1S/C17H13NO3/c19-17(20)10-13-8-4-5-9-14(13)16-11-15(18-21-16)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20)
- InChI Key: DJULHWFVIISITD-UHFFFAOYSA-N
- SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 279.08959
- Monoisotopic Mass: 279.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.249
- Boiling Point: 524.9°Cat760mmHg
- Flash Point: 271.3°C
- Refractive Index: 1.604
- PSA: 63.33
- LogP: 3.63570
Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
104907-38-2 (Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent